Cas no 98213-02-6 (3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-(1-oxododecyl)-2-phenyl-)

• Product name: 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-(1-oxododecyl)-2-phenyl-
• CAS No: 98213-02-6
• MF: C₂₂H₃₂N₂O₂
• MW: 356.501686096191
• CID: 750688
• PubChem ID: 4595981

3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-(1-oxododecyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-(1-oxododecyl)-2-phenyl-
• 4-dodecanoyl-5-methyl-2-phenyl-1H-pyrazol-3-one
• SCHEMBL10638765
• 4-Dodecanoyl-5-methyl-2-phenyl-1H-pyrazol-3(2H)-one
• 98213-02-6
• DTXSID50404695

• Inchi： InChI=1S/C22H32N2O2/c1-3-4-5-6-7-8-9-10-14-17-20(25)21-18(2)23-24(22(21)26)19-15-12-11-13-16-19/h11-13,15-16,23H,3-10,14,17H2,1-2H3
• InChI Key： GMJBEOPRYCSWBB-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)C1=C(NN(C1=O)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 356.246378268g/mol
• Monoisotopic Mass: 356.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: 6.9